Cas no 877818-32-1 (3-(but-3-en-2-yl)-8-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 3-(but-3-en-2-yl)-8-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 877818-32-1
• MF: C₁₈H₁₈ClN₅O₂
• MW: 371.820822238922
• CID: 5447949
• Update Time: 2025-10-28

3-(but-3-en-2-yl)-8-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-but-3-en-2-yl-6-(4-chlorophenyl)-4-methyl-7,8-dihydropurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,6H)-dione, 8-(4-chlorophenyl)-7,8-dihydro-1-methyl-3-(1-methyl-2-propenyl)- (9CI)
• 3-(but-3-en-2-yl)-8-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C18H18ClN5O2/c1-4-11(2)24-16(25)14-15(21(3)18(24)26)20-17-22(9-10-23(14)17)13-7-5-12(19)6-8-13/h4-8,11H,1,9-10H2,2-3H3
• InChI Key： NYBVNMMFZPIZIK-UHFFFAOYSA-N
• SMILES： N12CCN(C3=CC=C(Cl)C=C3)C1=NC1=C2C(=O)N(C(C)C=C)C(=O)N1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(but-3-en-2-yl)-8-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo1,2-gpurine-2,4-dione

3-(But-3-en-2-yl)-8-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 877818-32-1)

The compound 3-(but-3-en-2-yl)-8-(4-chlorophenyl)-1-methyl-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 877818-32-1) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of imidazo purines, which are known for their structural similarity to purine nucleotides and their ability to modulate various biological processes. The CAS number 877818-32-1 uniquely identifies this compound in chemical databases worldwide.

The molecular structure of this compound is characterized by a fused imidazo[1,2-g]purine ring system with substituents at positions 3 and 8. The but-3-en-2-yl group attached at position 3 introduces a degree of unsaturation and potential for stereochemical complexity. Meanwhile, the 4-chlorophenyl group at position 8 contributes aromaticity and electronic properties that may influence the compound's pharmacokinetics and bioactivity. The methyl group at position 1 adds further functional diversity to the molecule.

Recent studies have highlighted the importance of imidazo purines as scaffolds for drug discovery. For instance, researchers have explored their role in targeting key enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders. The presence of a chlorophenyl group in this compound suggests potential applications in modulating receptor activity or serving as a pharmacophore element for drug design.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over stereochemistry and regioselectivity. Techniques such as Suzuki coupling or Stille coupling may be employed to introduce the chlorophenyl group. The synthesis of the imidazo purine core typically involves cyclization reactions under high temperature or microwave-assisted conditions.

Pharmacologically, this compound exhibits interesting properties that make it a promising candidate for further investigation. Preclinical studies have demonstrated its ability to inhibit specific kinase enzymes associated with cellular proliferation and apoptosis. The butenyl substituent may play a role in enhancing membrane permeability or binding affinity to target proteins.

Moreover, computational modeling has been instrumental in predicting the bioactivity of this compound.Docking studies reveal that it has favorable interactions with key residues in the active sites of its target proteins.This aligns with experimental data showing moderate potency in vitro assays.

In terms of applications,the development of analogs based on this structure could lead to novel therapeutic agents with improved efficacy and reduced side effects.Current research efforts are focused on optimizing its pharmacokinetic profile through modifications to its substituents.

Overall,this compound represents an exciting advancement in medicinal chemistry.It serves as a valuable tool for exploring new therapeutic strategies while showcasing the potential of imidazo purines as versatile molecular frameworks.